Cas no 1017781-23-5 (5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid)

• Product Name: 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid
• CAS No: 1017781-23-5
• MF: C₁₈H₁₃F₃N₂O₂S
• MW: 378.368233442307
• MDL: MFCD04115084
• CID: 1130287
• PubChem ID: 53408075
• Update Time: 2025-11-02

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
• 5-(4-(Methylthio)phenyl)-1-(4-(trifluoroMethyl)phenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-[4-(trifluoromethyl)phenyl]-
• 5-(4-METHYLSULFANYL-PHENYL)-1-(4-TRIFLUOROMETHYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• C18H13F3N2O2S
• 5-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• SB30156
• 5-(4-(Methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylicacid
• 1-(4-(Trifluoromethyl)phenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylic acid
• 1017781-23-5
• DTXSID80696167
• MFCD04115084
• DB-263329
• CS-0340144
• AKOS024260909
• 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04115084
• Inchi： 1S/C18H13F3N2O2S/c1-26-14-8-2-11(3-9-14)16-10-15(17(24)25)22-23(16)13-6-4-12(5-7-13)18(19,20)21/h2-10H,1H3,(H,24,25)
• InChI Key： HNIGAKORFNKDPO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(C(=O)O)=NN1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 378.06498332g/mol
• Monoisotopic Mass: 378.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 534.7±50.0 °C at 760 mmHg
• Flash Point: 277.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid: A Comprehensive Technical Overview

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid (CAS No: 1017781-23-5) is an important pyrazole carboxylic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds featuring both methylsulfanyl and trifluoromethyl functional groups, which contribute to its unique chemical properties and biological activities.

The molecular structure of 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid contains several pharmacologically relevant moieties. The pyrazole core serves as a privileged scaffold in medicinal chemistry, while the carboxylic acid group provides opportunities for further derivatization. The presence of both electron-donating (methylsulfanyl) and electron-withdrawing (trifluoromethyl) substituents creates an interesting electronic profile that influences the compound's reactivity and potential applications.

In recent years, researchers have shown growing interest in pyrazole-based compounds due to their diverse biological activities. The 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid structure has been investigated for potential applications in drug discovery, particularly as a building block for kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group is known to enhance metabolic stability and membrane permeability, making this compound particularly valuable in medicinal chemistry.

The synthetic route to 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid typically involves multi-step organic transformations. Common approaches include the condensation of appropriate hydrazine derivatives with β-keto esters, followed by functional group modifications. The methylsulfanyl group can be introduced through nucleophilic aromatic substitution or cross-coupling reactions, while the trifluoromethyl group is often incorporated using specialized fluorination reagents.

From a physicochemical perspective, 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid typically appears as a white to off-white crystalline powder. It exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. The compound's acid dissociation constant (pKa) is influenced by both the carboxylic acid and pyrazole nitrogen, creating interesting pH-dependent solubility profiles.

In pharmaceutical applications, the 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid scaffold has shown promise in the development of targeted therapies. Recent studies suggest potential activity against various protein kinases, which are important targets in cancer and inflammatory diseases. The compound's ability to serve as a hydrogen bond donor/acceptor makes it particularly suitable for interacting with biological targets.

The agrochemical industry has also explored derivatives of 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid for potential pesticide applications. The trifluoromethyl group is known to enhance the biological activity of many agrochemicals, while the methylsulfanyl moiety may contribute to specific interactions with target enzymes in pests. Researchers are particularly interested in its potential as a lead compound for fungicide development.

Analytical characterization of 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid typically involves techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, and most suppliers provide comprehensive certificates of analysis with detailed characterization data.

Storage and handling of 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid require standard laboratory precautions. The compound should be kept in a tightly sealed container under inert atmosphere at low temperatures to maintain stability. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the powder form to avoid inhalation or skin contact.

The market for pyrazole derivatives like 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid has been growing steadily, driven by increasing research in drug discovery and agrochemical development. Several specialty chemical suppliers offer this compound in various quantities, with prices varying based on purity and scale. The compound's CAS number (1017781-23-5) serves as a unique identifier for procurement and regulatory purposes.

Recent patent literature reveals ongoing interest in 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid and its derivatives. Pharmaceutical companies have filed applications covering its use in various therapeutic areas, particularly as anti-proliferative agents and anti-inflammatory compounds. The compound's modular structure allows for extensive structural modifications to optimize biological activity and pharmacokinetic properties.

Environmental and regulatory considerations for 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid are important for industrial applications. While the compound itself isn't currently classified as hazardous, its environmental fate and potential metabolites require evaluation. Researchers developing derivatives must consider green chemistry principles and sustainability factors in their synthetic approaches.

Future research directions for 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid include exploring its potential in combinatorial chemistry and fragment-based drug design. The compound's well-defined structure and multiple points for modification make it an attractive scaffold for generating diverse chemical libraries. Additionally, computational studies are being employed to better understand its structure-activity relationships and predict potential biological targets.

In conclusion, 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid (CAS No: 1017781-23-5) represents a versatile chemical building block with significant potential in both pharmaceutical and agrochemical research. Its unique combination of functional groups and heterocyclic core continues to attract scientific interest, making it a valuable compound for researchers exploring new bioactive molecules and materials.